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Executive Summary

XHO02 is an investigational messenger RNA (mMRNA) therapeutic currently in early-stage clinical
development for the treatment of hypoparathyroidism. Developed by the research team at
Peking Union Medical College Hospital (PUMCH), XHO02 is designed to function as a
parathyroid hormone (PTH) replacement therapy. Administered intravenously, the drug delivers
MRNA encoding for human PTH1-84, enabling the patient's own cellular machinery to
synthesize and secrete the active hormone. This approach aims to mimic the natural
physiological secretion of PTH, potentially offering a more stable and physiological control of
calcium and phosphate levels compared to current treatment modalities. An early Phase 1
clinical trial (NCT07197450) for XHO02 commenced in May 2025, with the first patient dosed in
July 2025. Initial reports indicate the treatment was well-tolerated with promising early
pharmacodynamic signals. This document provides a comprehensive overview of the available
technical information on XH02, its proposed mechanism of action, and the design of its ongoing
clinical evaluation.
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Introduction: The Unmet Need in
Hypoparathyroidism and the Rationale for XH02

Hypoparathyroidism is an endocrine disorder characterized by deficient secretion or action of
parathyroid hormone, leading to hypocalcemia and hyperphosphatemia. The current standard
of care, involving oral calcium and active vitamin D supplementation, often fails to adequately
control mineral homeostasis and can be associated with long-term complications, including
nephrocalcinosis, renal insufficiency, and an impaired quality of life.

Recombinant human PTH therapies have been developed, but their short half-lives necessitate
frequent injections and can lead to fluctuations in serum calcium levels. XH02 emerges as a
novel therapeutic strategy that leverages mRNA technology to overcome these limitations. By
providing the genetic instructions for PTH production directly to the patient's cells, XH02 is
designed to facilitate a sustained, endogenous release of the hormone, thereby offering the
potential for more stable and physiological hormonal replacement.

Proposed Mechanism of Action of XH02

XHO02 is a PTH1-84 mRNA drug. Following intravenous administration, the mRNA is expected
to be taken up by target cells, where it will be translated by the ribosomal machinery into the
full-length 84-amino acid human parathyroid hormone. The newly synthesized PTH is then
secreted into the bloodstream, where it can exert its physiological effects on target organs,
primarily the bones and kidneys.

The anticipated signaling pathway initiated by the endogenously produced PTH is the
canonical PTH receptor (PTH1R) signaling cascade. PTH1R is a G protein-coupled receptor
that, upon ligand binding, primarily activates the adenylyl cyclase (AC) and phospholipase C
(PLC) pathways.

Signaling Pathway Diagram

Caption: Proposed intracellular signaling cascade following endogenous PTH production
mediated by XH02.
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Clinical Development Program: The XH02-001 Study
(NCT07197450)

XHO02 is currently being evaluated in an early Phase 1, interventional clinical trial. The primary
objectives of this study are to assess the safety and efficacy of XH02 in adult patients with
hypoparathyroidism.

Quantitative Data

At this early stage of clinical development, no quantitative data from preclinical or clinical
studies of XH02 have been made publicly available. Efficacy endpoints in the ongoing clinical
trial will likely include measurements of serum calcium, phosphate, and PTH levels, as well as
the ability to reduce reliance on oral calcium and active vitamin D supplementation. As the trial
progresses and data becomes available, it will be crucial for understanding the therapeutic
potential of XH02.

Table 1: Anticipated Efficacy and Safety Parameters for XH02 Clinical Evaluation
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Parameter Category

Pharmacodynamics

Specific Measurement

Serum PTH Concentration

Purpose

To confirm endogenous
production and determine
pharmacokinetic profile.

Albumin-corrected Serum

Calcium

Primary efficacy endpoint for
normalization of mineral

homeostasis.

Serum Phosphate

Key efficacy endpoint,
expected to decrease with

effective PTH action.

24-hour Urinary Calcium

Excretion

To assess the risk of
hypercalciuria and renal

complications.

Serum 1,25-dihydroxyvitamin
D

To evaluate the effect on

vitamin D metabolism.

Clinical Efficacy

Reduction in Oral Calcium

Supplementation

A measure of clinical benefit

and reduced pill burden.

Reduction in Active Vitamin D

Dosage

A measure of clinical benefit
and reduced risk of

hypercalcemia.

Safety & Tolerability

Incidence of Adverse Events
(AEs)

To assess the overall safety

profile of the mRNA therapy.

Injection Site Reactions

To monitor local tolerability of

the intravenous administration.

Immunogenicity (Anti-drug

antibodies)

To evaluate the potential for an
immune response to the

therapy.

| | Standard Clinical Laboratory Tests | To monitor for any systemic toxicities. |
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Note: This table represents anticipated parameters based on the study of similar therapeutics
and is not based on published data for XH02.

Experimental Protocols

Detailed experimental protocols for the preclinical and clinical development of XH02 are not yet
publicly available. The following is a high-level overview of the clinical trial design based on the
information provided in the clinical trial registry (NCT07197450).

Study Design: An interventional, early Phase 1 study. Participants: 6 adult patients (aged 18-
65) with a documented history of chronic hypoparathyroidism (postsurgical, autoimmune,
genetic, or idiopathic) for at least 26 weeks. Inclusion Criteria (abbreviated):

» Diagnosis of hypoparathyroidism confirmed by hypocalcemia with inappropriately low serum
PTH.

» Poorly controlled or intolerant to conventional therapy (calcium and active vitamin D).
o BMI between 17 and 40 kg/m 2. Exclusion Criteria (abbreviated):
» Conditions other than hypoparathyroidism that may affect calcium metabolism.

o History of allergic predisposition to the investigational drug or polyethylene glycol (PEG)-
containing medications.

o Severe liver or kidney disease.
e Recent use of PTH-like drugs.

e Pregnancy or lactation. Intervention: Intravenous administration of PTH1-84 mRNA (XH02).
Primary Outcome Measures: Safety and efficacy will be evaluated. Specific primary
endpoints are not detailed in the registry. Secondary Outcome Measures: Not detailed in the
registry. Study Timeline:
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Clinical Trial Workflow Diagram
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Caption: High-level workflow for the NCT07197450 Phase 1 clinical trial of XH02.

Future Directions and Conclusion
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XHO02 represents a pioneering approach to the management of hypoparathyroidism, leveraging
the potential of MRNA technology to provide a physiological and sustained replacement of
parathyroid hormone. The initiation of its Phase 1 clinical trial is a significant milestone in the
development of this novel therapeutic.

For the scientific and drug development community, the forthcoming data from the XH02-001
study will be of paramount importance. Quantitative data on the safety, efficacy, and
pharmacokinetic profile of XH02 will be essential to validate the therapeutic concept and inform
the design of subsequent, larger-scale clinical trials. The publication of detailed experimental
protocols will also be crucial for the transparent and rigorous evaluation of this promising new
drug candidate. As of now, the lack of such detailed public information precludes a more in-
depth technical analysis. The progress of XH02 through clinical development warrants close
observation as it has the potential to significantly improve the standard of care for patients with
hypoparathyroidism.

e To cite this document: BenchChem. [XHO2: An mRNA-Based Paradigm for Parathyroid
Hormone Replacement Therapy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549717/docs#xh02-an-mrna-based-paradigm-for-
parathyroid-hormone-replacement-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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